![molecular formula C23H27BrN6O5S B262161 3-{5-bromo-3-nitro-1H-1,2,4-triazol-1-yl}-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-adamantanecarboxamide](/img/structure/B262161.png)
3-{5-bromo-3-nitro-1H-1,2,4-triazol-1-yl}-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-adamantanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound 3-{5-bromo-3-nitro-1H-1,2,4-triazol-1-yl}-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-adamantanecarboxamide is a novel chemical entity that has attracted attention due to its potential applications in scientific research. This compound has been synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been explored.
Mechanism of Action
The mechanism of action of 3-{5-bromo-3-nitro-1H-1,2,4-triazol-1-yl}-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-adamantanecarboxamide is not fully understood. However, it is believed to interact with specific proteins or enzymes, leading to the modulation of their activity. This compound may also affect cellular signaling pathways, leading to changes in gene expression and cellular function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. This compound has been shown to modulate the activity of specific enzymes and proteins, leading to changes in cellular signaling pathways. It has also been shown to affect cellular proliferation and apoptosis.
Advantages and Limitations for Lab Experiments
The compound 3-{5-bromo-3-nitro-1H-1,2,4-triazol-1-yl}-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-adamantanecarboxamide has several advantages for lab experiments. It is a specific tool compound that can be used to investigate specific biological processes. It is also relatively easy to synthesize and purify. However, this compound has limitations, including its potential toxicity and limited solubility in aqueous solutions.
Future Directions
There are several future directions for the use of 3-{5-bromo-3-nitro-1H-1,2,4-triazol-1-yl}-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-adamantanecarboxamide in scientific research. One potential direction is the investigation of its effects on specific diseases, including cancer and neurodegenerative disorders. Another direction is the development of more potent and selective analogs of this compound. Additionally, this compound can be used in the development of new therapeutic agents.
Synthesis Methods
The synthesis of 3-{5-bromo-3-nitro-1H-1,2,4-triazol-1-yl}-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-adamantanecarboxamide involves the reaction of 5-bromo-3-nitro-1H-1,2,4-triazole with N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-adamantanecarboxamide in the presence of a suitable catalyst. The reaction is carried out under specific conditions, and the product is isolated and purified using standard techniques.
Scientific Research Applications
The compound 3-{5-bromo-3-nitro-1H-1,2,4-triazol-1-yl}-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-adamantanecarboxamide has potential applications in scientific research. It can be used as a tool compound to investigate various biological processes, including cell signaling, protein-protein interactions, and enzyme activity. This compound can also be used in drug discovery and development programs.
properties
Molecular Formula |
C23H27BrN6O5S |
---|---|
Molecular Weight |
579.5 g/mol |
IUPAC Name |
(5R,7S)-3-(5-bromo-3-nitro-1,2,4-triazol-1-yl)-N-(4-pyrrolidin-1-ylsulfonylphenyl)adamantane-1-carboxamide |
InChI |
InChI=1S/C23H27BrN6O5S/c24-20-26-21(30(32)33)27-29(20)23-12-15-9-16(13-23)11-22(10-15,14-23)19(31)25-17-3-5-18(6-4-17)36(34,35)28-7-1-2-8-28/h3-6,15-16H,1-2,7-14H2,(H,25,31)/t15-,16+,22?,23? |
InChI Key |
LIOFNGYCADKXMP-IWENEADUSA-N |
Isomeric SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C34C[C@H]5C[C@@H](C3)CC(C5)(C4)N6C(=NC(=N6)[N+](=O)[O-])Br |
SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C34CC5CC(C3)CC(C5)(C4)N6C(=NC(=N6)[N+](=O)[O-])Br |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C34CC5CC(C3)CC(C5)(C4)N6C(=NC(=N6)[N+](=O)[O-])Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.